Cas no 1804907-99-0 (Ethyl 2-cyano-6-ethyl-3-nitrobenzoate)

• Product Name: Ethyl 2-cyano-6-ethyl-3-nitrobenzoate
• CAS No: 1804907-99-0
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5009907
• Update Time: 2025-10-22

Ethyl 2-cyano-6-ethyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-ethyl-3-nitrobenzoate

• Inchi： 1S/C12H12N2O4/c1-3-8-5-6-10(14(16)17)9(7-13)11(8)12(15)18-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： RQOQCSQBLSVCTQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=C(C=CC=1CC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-6-ethyl-3-nitrobenzoate

Ethyl 2-cyano-6-ethyl-3-nitrobenzoate: A Comprehensive Overview

Ethyl 2-cyano-6-ethyl-3-nitrobenzoate, also known by its CAS number 1804907-99-0, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, and a nitro group. The presence of these functional groups makes it a versatile molecule with potential applications in various areas, including pharmaceuticals, agrochemicals, and materials science.

The chemical structure of Ethyl 2-cyano-6-ethyl-3-nitrobenzoate is composed of a benzene ring substituted with three groups: a cyano group at the 2-position, an ethyl group at the 6-position, and a nitro group at the 3-position. The ester group is attached to the oxygen atom at the benzoate position. This arrangement of substituents on the benzene ring imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and functionality.

Recent studies have highlighted the potential of Ethyl 2-cyano-6-ethyl-3-nitrobenzoate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The cyano and nitro groups are known to contribute to the molecule's ability to interact with biological systems, making it a valuable intermediate in drug discovery.

In addition to its biological applications, Ethyl 2-cyano-6-ethyl-3-nitrobenzoate has shown promise in materials science. Its ability to form stable ester linkages makes it a candidate for use in polymer synthesis and as a component in advanced materials. Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The synthesis of Ethyl 2-cyano-6-ethyl-3-nitrobenzoate typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the esterification of 2-cyano-6-ethyl-3-nitrobenzoic acid with ethanol in the presence of an acid catalyst. This method ensures high yields and purity, which are essential for downstream applications.

From an environmental perspective, understanding the fate and transport of Ethyl 2-cyano-6-ethyl-3-nitrobenzoate in natural systems is critical. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current trends toward eco-friendly chemical processes. However, further research is needed to fully assess its impact on aquatic ecosystems and soil microbiota.

In conclusion, Ethyl 2-cyano-6-(ethylethynyl)-3-nitrobenzoate (CAS No: 1804907–99–0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.